Cas no 1027193-30-1 (4-amino-1-methylpyrrolidin-3-ol)

• Product Name: 4-amino-1-methylpyrrolidin-3-ol
• CAS No: 1027193-30-1
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 6348911
• PubChem ID: 10129932
• Update Time: 2025-05-20

4-amino-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methylpyrrolidin-3-ol
• (3S,4R)-4-amino-1-methyl-pyrrolidin-3-ol
• SB75262
• (3R,4R)-4-amino-1-methyl-pyrrolidin-3-ol
• SCHEMBL2257776
• 1375066-18-4
• SB75261
• SB75313
• (3S,4S)-4-amino-1-methyl-pyrrolidin-3-ol
• 4-amino-1-methyl-pyrrolidin-3-ol
• SB75266
• SB75265
• trans-4-amino-1-methyl-pyrrolidin-3-ol
• SB75264
• (3R,4S)-4-amino-1-methyl-pyrrolidin-3-ol
• 1027193-30-1
• SB75263
• cis-4-amino-1-methyl-pyrrolidin-3-ol
• CS-0439969
• EN300-1425576

• Inchi： 1S/C5H12N2O/c1-7-2-4(6)5(8)3-7/h4-5,8H,2-3,6H2,1H3
• InChI Key： CIQOTANLSZEILP-UHFFFAOYSA-N
• SMILES： OC1CN(C)CC1N

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-amino-1-methylpyrrolidin-3-ol

4-Amino-1-Methylpyrrolidin-3-Ol: A Comprehensive Overview

4-Amino-1-methylpyrrolidin-3-ol, also known by its CAS number CAS No. 1027193-30-1, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and material science. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

The molecular structure of 4-amino-1-methylpyrrolidin-3-ol consists of a pyrrolidine ring with an amino group at the 4-position and a hydroxyl group at the 3-position, along with a methyl substituent at the 1-position. This arrangement imparts the compound with both acidic and basic properties, making it amenable to various chemical transformations. The presence of these functional groups also facilitates its participation in hydrogen bonding, which is crucial for its interactions in biological systems.

Recent studies have explored the synthesis of 4-amino-1-methylpyrrolidin-3-ol through innovative routes, including asymmetric catalysis and bio-inspired methods. These approaches have not only improved the yield and purity of the compound but also opened new avenues for its application in asymmetric drug design. For instance, researchers have utilized this compound as a chiral building block in the synthesis of complex natural products and bioactive molecules.

In the realm of pharmacology, 4-amino-1-methylpyrrolidin-3-ol has shown promise as a lead compound for developing novel therapeutics. Its ability to modulate enzyme activity and influence cellular signaling pathways has been extensively investigated. Recent findings suggest that this compound may play a role in treating neurodegenerative diseases by targeting specific protein kinases involved in disease progression.

Beyond pharmacology, 4-amino-1-methylpyrrolidin-3-ol has found applications in materials science, particularly in the development of advanced polymers and catalysts. Its chiral properties make it an ideal candidate for creating enantioselective catalysts, which are essential for industrial chemical processes. Additionally, researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The synthesis of CAS No. 1027193-30-1 involves a series of well-established organic reactions, including alkylation, reduction, and cyclization. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For example, the use of transition metal catalysts has significantly reduced reaction times and minimized waste generation.

In conclusion, 4-amino-1-methylpyrrolidin-3-ol, or CAS No. 1027193-30-1, stands as a pivotal compound in modern chemistry and pharmacology. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in drug discovery, material science, and catalytic processes. As ongoing studies continue to unravel its potential applications, this compound is poised to make significant contributions to various scientific disciplines.